![molecular formula C27H23N5O3S B2936725 2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N,N-diphenylacetamide CAS No. 1105207-73-5](/img/structure/B2936725.png)
2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N,N-diphenylacetamide
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Description
2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N,N-diphenylacetamide is a useful research compound. Its molecular formula is C27H23N5O3S and its molecular weight is 497.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of heterocyclic compounds similar to 2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N,N-diphenylacetamide is a crucial area of research, providing insights into novel synthetic routes and chemical properties. For instance, Demchenko et al. (2015) reported the synthesis of a series of novel [1,3]thiazolo[4,5-d]pyridazinones, highlighting the synthetic pathways and potential for biological activity Demchenko, A., Bobkova, L., Yadlovskiy, O., Buchtiarova, T., & Demchenko, S. A. (2015). Synthesis and Biological Activity of New [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones. Scientia Pharmaceutica, 84, 255-268.
Biological Activities
Research into the biological activities of compounds structurally related to this compound opens up possibilities for their application in medicine. For example, investigations into the antiviral, antimicrobial, and anti-inflammatory properties of these compounds reveal their potential in treating various diseases. Hashem et al. (2007) explored the antiviral activity of heterocyclic systems derived from furanones, showcasing the importance of structural diversity in biological efficacy Hashem, A., Youssef, A. S., Kandeel, K., & Abou-Elmagd, W. S. I. (2007). Conversion of some 2(3H)-furanones bearing a pyrazolyl group into other heterocyclic systems with a study of their antiviral activity. European Journal of Medicinal Chemistry, 42(7), 934-9.
Antioxidant Properties
The exploration of antioxidant properties in heterocyclic compounds, akin to this compound, is crucial for understanding their potential in food preservation and health applications. Yanagimoto et al. (2002) studied the antioxidative activity of heterocyclic compounds found in coffee volatiles, highlighting the significance of pyrroles, furans, and thiophenes in inhibiting oxidation processes Yanagimoto, K., Lee, K.-G., Ochi, H., & Shibamoto, T. (2002). Antioxidative activity of heterocyclic compounds found in coffee volatiles produced by Maillard reaction. Journal of Agricultural and Food Chemistry, 50(19), 5480-5484.
Properties
IUPAC Name |
2-[7-(furan-2-yl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N,N-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23N5O3S/c33-22(32(19-10-3-1-4-11-19)20-12-5-2-6-13-20)18-31-26(34)24-25(23(29-31)21-14-9-17-35-21)36-27(28-24)30-15-7-8-16-30/h1-6,9-14,17H,7-8,15-16,18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFBYFTAEFZSTSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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